Cas no 127945-96-4 (7H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,4-amino-7-(2,3-dihydroxypropyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,4-amino-7-(2,3-dihydroxypropyl)-
• CAS No: 127945-96-4
• MF: C₁₀H₁₃N₅O₃
• MW: 251.241921186447
• CID: 188950
• PubChem ID: 452492
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,4-amino-7-(2,3-dihydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,4-amino-7-(2,3-dihydroxypropyl)-
• 4-amino-7-(2,3-dihydroxypropyl)pyrrolo[2,3-d]pyrimidine-5-carboxamide
• 4-Amino-5-(aminocarbonyl)-7-((RS)-2,3-dihydroxypropyl)pyrrolo(2,3-d)pyrimidine
• 4-Amino-5-(aminocarbonyl)-7-[(RS)-2,3-dihydroxypropyl]pyrrolo[2,3-d]pyrimidine
• 127945-96-4
• 4-Amino-7-(2,3-dihydroxypropyl)-7H-pyrrolo[2,3-d]pyrimidine-5-carboximidic acid
• CHEMBL69223
• 7H-Pyrrolo(2,3-d)pyrimidine-5-carboxamide, 4-amino-7-(2,3-dihydroxypropyl)-, (1)-
• DTXSID30926042
• 7-NH2CO-9-(2,3-diOHPr)-7-deazaA
• 7H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide, 4-amino-7-(2,3-dihydroxypropyl)-, (1)-

• Inchi： 1S/C10H13N5O3/c11-8-7-6(9(12)18)2-15(1-5(17)3-16)10(7)14-4-13-8/h2,4-5,16-17H,1,3H2,(H2,12,18)(H2,11,13,14)
• InChI Key： WTFLMJBAECXDFR-UHFFFAOYSA-N
• SMILES： OC(CO)CN1C=C(C(N)=O)C2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 251.10199
• Monoisotopic Mass: 251.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 482.9°C at 760 mmHg
• Flash Point: 245.9°C
• Refractive Index: 1.785
• PSA: 140.28